4-cyclopropyl-6-methyl-2-(piperidin-4-yl)pyrimidine dihydrochloride
Description
“4-cyclopropyl-6-methyl-2-(piperidin-4-yl)pyrimidine dihydrochloride” is a compound that contains a pyrimidine ring, which is present in various biomolecules such as DNA and RNA bases, amino acids, vitamins, etc . Many clinically used drugs including methotrexate and risperidone also contain the pyrimidine heterocyclic scaffold . Pyrimidine derivatives present diverse biological activities including antioxidant and anticancer activities and can be considered as privileged scaffolds in drug discovery for the treatment of various diseases .
Synthesis Analysis
The synthesis of pyrimidine acrylamides was accomplished by an N-acylation reaction between 6-amino-5-nitroso-2-(piperidin-1-yl)-pyrimidin-4(1H)-one (3) and six different carboxylic acids . Two different N-acylation methods were used .Chemical Reactions Analysis
The compound exhibits moderate antioxidant activity in the DPPH assay which may be related to their bulkiness . Moreover, moderate to good lipid peroxidation inhibition potential was measured .Physical And Chemical Properties Analysis
The empirical formula of the compound is C9H15Cl2N3O and its molecular weight is 252.14 .Future Directions
Piperidine pyrimidine amides have gained significant attention due to their enzymatic inhibitory activity . Based on ongoing investigations on cinnamic acid derivatives, their hybrids and substituted pteridines acting as lipoxygenase inhibitors, antioxidants, anti-cancer, and anti-inflammatory agents, a series of novel piperidine pyrimidine cinnamic acids amides have been designed and synthesized . This suggests that “4-cyclopropyl-6-methyl-2-(piperidin-4-yl)pyrimidine dihydrochloride” and similar compounds could have potential future applications in drug discovery for the treatment of various diseases.
properties
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CAS RN |
2694729-62-7 |
Molecular Formula |
C13H21Cl2N3 |
Molecular Weight |
290.2 |
Purity |
95 |
Origin of Product |
United States |
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